Cas no 2248378-39-2 (Tert-butyl 3-amino-3,4-dimethylpentanoate)

• Product Name: Tert-butyl 3-amino-3,4-dimethylpentanoate
• CAS No: 2248378-39-2
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6290970
• PubChem ID: 137940031
• Update Time: 2025-06-26

Tert-butyl 3-amino-3,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-amino-3,4-dimethylpentanoate
• EN300-6509991
• 2248378-39-2

• Inchi： 1S/C11H23NO2/c1-8(2)11(6,12)7-9(13)14-10(3,4)5/h8H,7,12H2,1-6H3
• InChI Key： YUOKIFQXJURENK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC(C)(C(C)C)N)=O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3,4-dimethylpentanoate

Tert-butyl 3-amino-3,4-dimethylpentanoate (CAS No. 2248378-39-2): A Comprehensive Overview

Tert-butyl 3-amino-3,4-dimethylpentanoate (CAS No. 2248378-39-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to Tert-butyl 3-amino-3,4-dimethylpentanoate.

The chemical structure of Tert-butyl 3-amino-3,4-dimethylpentanoate is defined by a tert-butyl ester group attached to a pentanoic acid backbone with an amino group and two methyl substituents at the C-3 and C-4 positions. This configuration imparts specific physical and chemical properties that make it a valuable intermediate in organic synthesis and pharmaceutical chemistry.

One of the key aspects of Tert-butyl 3-amino-3,4-dimethylpentanoate is its solubility profile. It is generally soluble in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various synthetic reactions. The tert-butyl ester group provides stability under acidic conditions, making it an ideal protecting group for amino functionalities during multi-step syntheses.

In terms of synthesis, Tert-butyl 3-amino-3,4-dimethylpentanoate can be prepared through several routes. One common method involves the reaction of tert-butyl 3-bromo-3,4-dimethylpentanoate with ammonia or an ammonia equivalent. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Another approach involves the condensation of tert-butyl 3,4-dimethylpentanoic acid with an appropriate amine followed by esterification.

Recent research has highlighted the potential of Tert-butyl 3-amino-3,4-dimethylpentanoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

Another area of interest is the use of Tert-butyl 3-amino-3,4-dimethylpentanoate as a building block for peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides but with improved pharmacological properties such as enhanced stability and bioavailability. A study published in Organic & Biomolecular Chemistry reported the synthesis of peptidomimetics using Tert-butyl 3-amino-3,4-dimethylpentanoate as a key intermediate. These peptidomimetics showed promising activity against various protein-protein interactions involved in disease pathways.

The safety profile of Tert-butyl 3-amino-3,4-dimethylpentanoate is another important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical compound used in drug development, it is essential to conduct thorough safety assessments to ensure its suitability for human use.

In conclusion, Tert-butyl 3-amino-3,4-dimethylpentanoate (CAS No. 2248378-39-2) is a promising compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents and peptidomimetics. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.